Cas no 596-09-8 (Fluorescein diacetate)

Fluorescein diacetate Properties

Names and Identifiers

• Fluorescein diacetate
• Diacetylfluorescein
• Fluorescein Diacetat
• (6'-acetyloxy-3-oxospiro[2-benzofuran-1,9'-xanthene]-3'-yl) acetate
• 3,6-Diacetoxyfluoran
• Cellstain FDA
• Di-O-acetylfluorescein
• 3-Oxospiro[isobenzofuran-1(3H),9'-[9H]xanthene]-3',6'-diyl diacetate
• FDA
• 3',6'-Diacetylfluorescein
• Fluorescein, diacetate
• MLS000722997
• YL39R93PRE
• Spiro[isobenzofuran-1(3H),9'-[9H]xanthen]-3-one, 3',6'-bis(acetyloxy)-
• SMR000236387
• NSC4726
• CHADEQDQBURGHL-UHFFFAOYSA-N
• 3-oxo-3H-spiro[isobenzofuran-1,9'-xanthene]-3',6'-diyl diacetate
• C24H16O7
• NSC667259
• Fluo
• Diacetylfluorescein, British Pharmacopoeia (BP) Reference Standard
• 596-09-8
• Fluorescein 3',6'-diacetate
• InChI=1/C24H16O7/c1-13(25)28-15-7-9-19-21(11-15)30-22-12-16(29-14(2)26)8-10-20(22)24(19)18-6-4-3-5-17(18)23(27)31-24/h3-12H,1-2H3
• NCGC00246611-01
• HY-D0719
• F0827-0140
• AKOS003621743
• HMS2554L19
• AS-57532
• Diacetylfluorescein, United States Pharmacopeia (USP) Reference Standard
• (6''-acetyloxy-3-oxospiro[2-benzofuran-1,9''-xanthene]-3''-yl) acetate
• EINECS 209-877-6
• FT-0626452
• SR-01000081566-4
• REGID_for_CID_65047
• NS00004810
• BDBM47591
• NSC-667259
• FLUORESCEINDIACETATE
• 3',6'-Bis(acetyloxy)spiro(isobenzofuran-1(3H),9'-(9H)xanthen)-3-one
• acetic acid (6''-acetoxy-3-keto-spiro[phthalan-1,9''-xanthene]-3''-yl) ester
• (6''-acetyloxy-3-oxidanylidene-spiro[2-benzofuran-1,9''-xanthene]-3''-yl) ethanoate
• 3', 6'-Diacetylfluorescein
• SR-01000081566-1
• MFCD00005062
• Fluorescein diacetate, used as cell viability stain
• SCHEMBL1028369
• Diacetyl-Fluoresceine
• NSC 4726
• NSC 667259
• 3-Oxospiro(isobenzofuran-1(3H),9'-(9H)xanthene)-3',6'-diyl diacetate
• BRD-K51725900-001-03-0
• A832383
• Diacetil-Fluoresceina
• UNII-YL39R93PRE
• SR-01000081566-3
• F-2950
• Spiro(isobenzofuran-1(3H),9'-(9H)xanthen)-3-one, 3',6'-bis(acetyloxy)-
• Spiro[isobenzofuran-1(3H), 3',6'-bis(acetyloxy)-
• acetic acid (6''-acetyloxy-3-oxo-3''-spiro[isobenzofuran-1,9''-xanthene]yl) ester
• CS-3540
• Q27294565
• MFCD-5062
• CHEMBL1492044
• 3,6- Diacetoxyfluoran
• F0240
• Diacetylfluorescein, European Pharmacopoeia (EP) Reference Standard
• CHADEQDQBURGHL-UHFFFAOYSA-
• DIACETYLFLUORESCEIN [USP-RS]
• {Spiro[isobenzofuran-1(3H),} {9'-[9H]xanthen]-3-one,} 3',6'-bis(acetyloxy)-
• Fluorescein diacetate; Diacetylfluorescein; 3',6'-Bis(acetyloxy)spiro[isobenzofuran-1(3H),9'-[9H]xanthen]-3-one
• 6'-(acetyloxy)-3-oxo-3H-spiro[2-benzofuran-1,9'-xanthen]-3'-yl acetate
• DTXSID4060490
• 3,6-Diacetoxyfluoran;Di-O-acetylfluorescein
• SR-01000081566
• cid_65047
• (6'-acetoxy-3-oxo-spiro[isobenzofuran-1,9'-xanthene]-3'-yl) acetate;Fluorescein Diacetate
• Diacetylfluorescein Assay Standard
• NSC-4726
• Cellstain-FDA
• (6'-acetoxy-3-oxo-spiro[isobenzofuran-1,9'-xanthene]-3'-yl) acetate
• D90648
• DB-053425
• Fluorescein 3a(2),6a(2)-diacetate
• +Expand

• MDL： MFCD00005062
• InChIKey： CHADEQDQBURGHL-UHFFFAOYSA-N
• Inchi： 1S/C24H16O7/c1-13(25)28-15-7-9-19-21(11-15)30-22-12-16(29-14(2)26)8-10-20(22)24(19)18-6-4-3-5-17(18)23(27)31-24/h3-12H,1-2H3
• SMILES： O1C(C2=C([H])C([H])=C([H])C([H])=C2C21C1C([H])=C([H])C(=C([H])C=1OC1C([H])=C(C([H])=C([H])C2=1)OC(C([H])([H])[H])=O)OC(C([H])([H])[H])=O)=O
• BRN： 62575

Computed Properties

• Exact Mass: 416.09000
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Rotatable Bond Count: 4
• Monoisotopic Mass: 416.089603
• Heavy Atom Count: 31
• Complexity: 708
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.6
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 88.1

Experimental Properties

• LogP: 4.10520
• PSA: 88.13000
• Refractive Index: 1.6810 (estimate)
• Water Partition Coefficient: Soluble in chloroform, DMSO, ethanol, and water.
• Boiling Point: 604.7°C at 760 mmHg
• Melting Point: 200-203 °C (lit.)
• Flash Point: 604.7 °C at 760 mmHg
• Solubility: acetone: soluble25mg/mL
• Color/Form: Not available
• Solubility: Not available
• Sensitiveness: Sensitive to air
• pka: 6.4(at 25℃)
• λmax: 490nm
• PH: Weak green uorescence (6.0) to strong green uorescence (7.2)
• Density: 1.2738 (rough estimate)